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Introduction

2-Methylacetophenone (CAS No. 577-16-2), also known as o-acetyltoluene or 1-(2-
methylphenyl)ethanone, is a versatile aromatic ketone with significant applications in the
fragrance and flavor industries.[1][2] Its distinct organoleptic profile, characterized by a complex
sweet, floral, and nutty aroma, makes it a valuable ingredient for creating nuanced sensory
experiences in a wide range of consumer products.[3][4][5] Beyond its use as a scent and
flavor agent, 2-Methylacetophenone also serves as a crucial intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1][5][6] This document provides detailed application
notes, experimental protocols, and key data related to its use.

Organoleptic Profile and Applications

2-Methylacetophenone is a colorless to pale yellow liquid known for its potent and
multifaceted aroma.[3][4] Its stability and ability to blend well with other compounds make it a
preferred choice for formulators.[1]

o Fragrance Industry: In perfumery, it is used to impart fresh, spicy, and floral notes,
particularly in hawthorn, mimosa, lilac, and acacia type scents.[7] It functions as a top-to-
heart note, providing an initial fresh accent that evolves into a more floral body.[7] Its sweet,
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powdery, and coumarinic undertones add complexity and depth to fragrance compositions.[3]
[8] It is also noted for adding a fresh, slightly floral accent to leathery fragrances.[7]

o Flavor Industry: As a flavoring agent, 2-Methylacetophenone is valued for its sweet, nutty,
and honey-like character.[3][8] It is utilized to enhance a variety of flavor profiles, including
vanilla, cherry, almond, grape, and butterscotch.[3] The Joint FAO/WHO Expert Committee
on Food Additives (JECFA) has evaluated it and found no safety concerns at current intake
levels when used as a flavoring agent.[9][10]

Quantitative Data

The physical and chemical properties of 2-Methylacetophenone are well-documented,
ensuring its consistent performance in formulations. Purity levels for fragrance applications
typically exceed 99% as determined by Gas Chromatography (GC).[5]

Table 1: Physicochemical Properties of 2-Methylacetophenone

Property Value Reference
CAS Number 577-16-2 [11[3]
Molecular Formula CoH100 [1][2]
Molecular Weight 134.18 g/mol [1119]
Appearance Colorless to light yellow liquid [11[3]
Boiling Point 214 °C (at 760 mm Hg) [3][11]
Density 1.026 g/mL at 25 °C [11[3]
Refractive Index n20/D 1.5318 [1][3]
Flash Point 83.33 °C (182.00 °F) [8]
Solubility Soluble in ethanol; Insoluble in 1]
water

Table 2: Recommended Usage Levels in Fragrance and Flavor
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Application Recommended Level Reference
Fragrance Concentrate Up to 8.0% [8]
Non-alcoholic Beverages 2.0 - 10.0 mg/kg [8]
Alcoholic Beverages 4.0 - 20.0 mg/kg [8]
Bakery Wares 5.0 - 25.0 mg/kg [8]
Confectionery 4.0 - 20.0 mg/kg [8]
Dairy Products 3.0 mg/kg (average) [8]
Ready-to-eat Savouries 5.0 - 25.0 mg/kg [8]

Experimental Protocols

Protocol 1: General Synthesis of Methylacetophenones via Friedel-Crafts Acylation

This protocol describes a general method for the synthesis of methylacetophenones, such as
2-methylacetophenone, by the acylation of toluene. This reaction is a classic example of
electrophilic aromatic substitution.

Objective: To synthesize methylacetophenone from toluene and an acylating agent catalyzed
by a Lewis acid.

Materials:

e Toluene (anhydrous)

o Acetic anhydride or Acetyl chloride (acylating agent)
e Anhydrous aluminum trichloride (AICIs) (catalyst)

e Concentrated hydrochloric acid (HCI)

e |ce water

e 5% Sodium hydroxide (NaOH) solution
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Anhydrous calcium chloride (CaClz) or magnesium sulfate (MgSQa) (drying agent)

Dichloromethane or other suitable organic solvent

Equipment:

Three-neck round-bottom flask

Stirrer (magnetic or mechanical)

Dropping funnel

Reflux condenser with a gas trap/drying tube
Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: Assemble a dry three-neck flask equipped with a stirrer, a dropping funnel,
and a reflux condenser. The condenser outlet should be connected to a gas absorption trap
to handle the evolving HCI gas if acetyl chloride is used.

Catalyst Suspension: In the flask, suspend anhydrous aluminum trichloride in an excess of
anhydrous toluene with stirring.

Addition of Acylating Agent: Slowly add a solution of the acylating agent (e.g., acetic
anhydride or acetyl chloride) dissolved in anhydrous toluene from the dropping funnel. The
reaction is exothermic; maintain the temperature as required by the specific procedure, often
starting at a low temperature and then heating.

Reaction: After the addition is complete, heat the mixture (e.g., in a water bath at 80-95°C)
for a specified time (e.g., 30-60 minutes) until the evolution of gas ceases.[12]
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e Quenching: Cool the reaction mixture in an ice bath. Slowly and carefully add a mixture of
crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride
complex.[12]

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer (toluene).
Wash the organic layer sequentially with water, 5% sodium hydroxide solution to remove
acidic impurities, and finally with water until the washings are neutral.

e Drying: Dry the organic layer over an anhydrous drying agent like calcium chloride or
magnesium sulfate.

« Purification: Filter off the drying agent and remove the toluene solvent using a rotary
evaporator. The crude product can then be purified by fractional distillation under reduced
pressure to yield the desired methylacetophenone isomer. The separation of ortho- and para-
isomers is a key challenge, as the acylation of toluene typically produces a mixture.

Protocol 2: Quality Control using Gas Chromatography (GC)

Objective: To determine the purity of a 2-Methylacetophenone sample.
Methodology:

e Instrument: Gas Chromatograph with a Flame lonization Detector (FID).

e Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5ms, or
equivalent).

e Carrier Gas: Helium or Hydrogen at a constant flow rate.
e Oven Program:

o Initial Temperature: 80°C, hold for 2 minutes.

o Ramp Rate: 10°C/minute to 250°C.

o Final Hold: Hold at 250°C for 5 minutes.

e Injector Temperature: 250°C.
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e Detector Temperature: 280°C.

» Sample Preparation: Prepare a dilute solution of the 2-Methylacetophenone sample (e.g.,
1% wi/v) in a suitable solvent like ethanol or dichloromethane.

e Analysis: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC. The purity is
calculated based on the relative peak area of 2-Methylacetophenone compared to the total
area of all peaks in the chromatogram. A purity of 299% is often required for fragrance

applications.[5]

Visualized Workflows and Relationships

Diagram 1: Synthesis Workflow via Friedel-Crafts Acylation

Start Materials
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Methylacetophenone.

Diagram 2: Application Pathway in Consumer Products
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Caption: Integration of 2-Methylacetophenone from raw material to final products.

Diagram 3: Logical Relationship of Industrial Uses

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b146604?utm_src=pdf-body-img
https://www.benchchem.com/product/b146604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Fragrance

Food |t < 2T
acetophenone

Chemical
Intermediate

Agrochemicals

Pharmaceuticals

Click to download full resolution via product page

Caption: The diverse industrial roles of 2-Methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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